molecular formula C10H11FO B1358903 1-(3-Fluoro-2-methylphenyl)propan-2-one

1-(3-Fluoro-2-methylphenyl)propan-2-one

Cat. No.: B1358903
M. Wt: 166.19 g/mol
InChI Key: LWWKARJNGPDHOX-UHFFFAOYSA-N
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Description

1-(3-Fluoro-2-methylphenyl)propan-2-one is a fluorinated aromatic ketone with the molecular formula C₁₀H₁₀FO and a molecular weight of 166.19 g/mol. The compound features a propan-2-one backbone substituted with a 3-fluoro-2-methylphenyl group. The fluorine atom introduces electron-withdrawing effects, while the methyl group contributes steric bulk.

Properties

Molecular Formula

C10H11FO

Molecular Weight

166.19 g/mol

IUPAC Name

1-(3-fluoro-2-methylphenyl)propan-2-one

InChI

InChI=1S/C10H11FO/c1-7(12)6-9-4-3-5-10(11)8(9)2/h3-5H,6H2,1-2H3

InChI Key

LWWKARJNGPDHOX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1F)CC(=O)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 1-(3-Fluoro-2-methylphenyl)propan-2-one with structurally similar propan-2-one derivatives:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties/Applications References
1-(3-Fluoro-2-methylphenyl)propan-2-one 3-Fluoro-2-methylphenyl C₁₀H₁₀FO 166.19 High electrophilicity due to fluorine N/A (hypothetical)
1-(5-Chloro-2,3-diiodophenyl)-1-(4-methoxyphenyl)propan-2-one 5-Cl, 2,3-diiodo, 4-MeO-phenyl C₁₆H₁₂ClI₂O₂ 547.54 Polyhalogenated; used in complex synthesis
1-(3,4-Dimethoxyphenyl)propan-2-one 3,4-Dimethoxyphenyl C₁₁H₁₄O₃ 194.23 Electron-rich; precursor for amines/amides
1-(Allyloxy)-3-(phenylsulfonyl)propan-2-one Allyloxy, phenylsulfonyl C₁₂H₁₄O₃S 238.30 Sulfonyl group enhances stability
1-(3-(Trifluoromethyl)phenyl)propan-2-one 3-CF₃-phenyl C₁₀H₉F₃O 202.18 Strong electron-withdrawing CF₃ group
1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one 3-t-Bu, 4-OH-phenyl C₁₃H₁₈O₂ 206.28 Hydroxyl group improves solubility

Key Observations:

  • Halogen Effects : Fluorine (target compound) and chlorine/iodine () enhance electrophilicity but differ in steric demand and electronic effects.
  • Electron-Donating Groups : Methoxy () and hydroxyl () substituents increase electron density, contrasting with fluorine/CF₃ (electron-withdrawing).
  • Steric Bulk : The tert-butyl group () imposes greater steric hindrance than the methyl group in the target compound.

Reactivity and Functionalization

  • Electrophilic Aromatic Substitution : The fluorine in 1-(3-Fluoro-2-methylphenyl)propan-2-one deactivates the ring, directing further substitutions to specific positions. In contrast, methoxy groups () activate the ring for reactions like nitration or sulfonation.
  • Reduction : The ketone group in all analogs can be reduced to secondary alcohols. For example, 1-(3,4-dimethoxyphenyl)propan-2-one is reduced to amines via the Leuckart reaction ().
  • Biological Activity: Fluorinated analogs (target compound, ) may exhibit enhanced metabolic stability compared to non-fluorinated derivatives ().

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